4-Formyl-N-[4-(trifluoromethoxy)phenyl]benzene-1-sulfonamide

• CAS No.: 920536-28-3
• Molecular Formula: C14H10F3NO4S
• Molecular Weight: 345.30 g/mol
• IUPAC Name: 4-formyl-N-[4-(trifluoromethoxy)phenyl]benzenesulfonamide
• InChI: InChI=1S/C14H10F3NO4S/c15-14(16,17)22-12-5-3-11(4-6-12)18-23(20,21)13-7-1-10(9-19)2-8-13/h1-9,18H
• InChI Key: PEMZIPNSACPJLF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=O)S(=O)(=O)NC2=CC=C(C=C2)OC(F)(F)F

Description

4-Formyl-N-[4-(trifluoromethoxy)phenyl]benzene-1-sulfonamide is a useful research compound. Its molecular formula is C14H10F3NO4S and its molecular weight is 345.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

to a mixture of 610 mg of 4-chlorosulfonylbenzaldehyde (3 mmoles) and 460 mg of 4-trifluoromethoxyaniline (3 mmoles) in 2 ml of dichloroethane is added 2 ml of pyridine (25 mmoles). The reaction mixture is stirred at room temperature for 5 hours and then poured into 100 ml of 10% HCl solution. The mixture is extracted twice with 30 ml of DCM. The combined organic extracts are washed with 30 ml of water, 30 ml of a saturated solution of sodium bicarbonate and brine, and the solution is dried over MgSO4 and concentrated. The crude product is purified on silica gel using DCM/AcOEt 90/10 as eluent. 0.48 g of 4-formyl-N-(4-trifluoromethoxy-phenyl)-benzenesulfonamide is isolated as a white solid (yield=47%). Analytical LC/MS method A:([M+H]+): 346, RT: 5.53 min (gradient 5 to 85% acetonitrile in 7 min).